Cas no 2411290-61-2 (N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide)

N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide is a synthetic organic compound featuring a tetrahydronaphthalene core modified with a pyrrolidine substituent and an acrylamide functional group. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The pyrrolidine moiety may enhance binding affinity to certain biological targets, while the acrylamide group offers reactivity for further derivatization or covalent interactions. Its tetrahydronaphthalene backbone provides rigidity and lipophilicity, which could improve pharmacokinetic properties. The compound’s modular design allows for structural optimization in drug discovery applications, making it a versatile intermediate for probing receptor-ligand interactions or designing enzyme inhibitors.
N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide structure
2411290-61-2 structure
Product Name:N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide
CAS No:2411290-61-2
MF:C17H22N2O
MW:270.369384288788
CID:5416196
PubChem ID:146108520
Update Time:2025-06-14

N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-yl]prop-2-enamide
    • EN300-26599805
    • 2411290-61-2
    • Z2738287332
    • N-(2-Pyrrolidin-1-yl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide
    • N-[1,2,3,4-Tetrahydro-2-(1-pyrrolidinyl)-1-naphthalenyl]-2-propenamide
    • N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide
    • Inchi: 1S/C17H22N2O/c1-2-16(20)18-17-14-8-4-3-7-13(14)9-10-15(17)19-11-5-6-12-19/h2-4,7-8,15,17H,1,5-6,9-12H2,(H,18,20)
    • InChI Key: CPTRRNGCXRITIQ-UHFFFAOYSA-N
    • SMILES: C(NC1C2=C(C=CC=C2)CCC1N1CCCC1)(=O)C=C

Computed Properties

  • Exact Mass: 270.173213330g/mol
  • Monoisotopic Mass: 270.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.12±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 468.5±45.0 °C(Predicted)
  • pka: 13.74±0.40(Predicted)

N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26599805-1g
N-[2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-yl]prop-2-enamide
2411290-61-2 90%
1g
$0.0 2023-09-13
Enamine
EN300-26599805-1.0g
N-[2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-yl]prop-2-enamide
2411290-61-2 95.0%
1.0g
$0.0 2025-03-20

Additional information on N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide

Recent Advances in the Study of N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide (CAS: 2411290-61-2)

The compound N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide (CAS: 2411290-61-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, pharmacological properties, and mechanisms of action, as well as its potential implications for drug development.

Recent studies have focused on the synthesis and optimization of N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide, highlighting its structural uniqueness and potential as a scaffold for novel bioactive molecules. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and chiral resolution methods, to achieve high yields and enantiomeric purity. These advancements are critical for ensuring the compound's suitability for further pharmacological evaluation.

Pharmacological investigations have revealed that N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide exhibits promising activity in modulating specific neurotransmitter systems, particularly those involving dopamine and serotonin receptors. In vitro and in vivo studies have demonstrated its ability to bind with high affinity to these receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders, such as Parkinson's disease and depression.

Mechanistic studies have further elucidated the compound's mode of action, revealing its role in modulating intracellular signaling pathways. For instance, it has been shown to influence cAMP production and MAP kinase activation, which are critical for neuronal function and plasticity. These findings provide a foundation for understanding its therapeutic potential and for designing derivatives with improved efficacy and safety profiles.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. Preliminary data indicate that N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide may exhibit antiproliferative effects in certain cancer cell lines, possibly through the inhibition of key enzymes involved in cell cycle regulation. However, further studies are needed to validate these findings and to explore its mechanisms of action in cancer models.

Despite these promising results, challenges remain in the development of N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Researchers are currently exploring formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to overcome these hurdles.

In conclusion, N-2-(pyrrolidin-1-yl)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide (CAS: 2411290-61-2) represents a promising candidate for further drug development, with potential applications in neurology and oncology. Continued research into its synthesis, pharmacology, and mechanisms of action will be essential for translating these findings into clinically viable therapies. The compound's unique structural and functional properties make it a valuable subject of study in the ongoing quest for novel bioactive molecules.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited